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Compound of Interest

Compound Name: 4-Aminohexan-1-ol

Cat. No.: B2386691

Technical Support Center: 4-Aminohexan-1-ol

This technical support center provides guidance on the safe storage and handling of 4-
Aminohexan-1-ol in a laboratory setting. Below you will find frequently asked questions
(FAQs) and troubleshooting guides to address common issues you may encounter during your
experiments.

Frequently Asked Questions (FAQSs)

1. What is 4-Aminohexan-1-ol and what are its primary hazards?

4-Aminohexan-1-ol (CAS No: 344240-78-4) is a chemical compound with the molecular
formula C6H15NO.[1] It is important to be aware of its potential hazards in a laboratory setting.
According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-Aminohexan-1-ol is classified as a combustible liquid that is harmful if
swallowed.[1] It can cause severe skin burns and eye damage, and may also cause respiratory
irritation.[1][2]

2. What are the proper storage conditions for 4-Aminohexan-1-ol?

To ensure its stability and safety, 4-Aminohexan-1-ol should be stored in a tightly closed
container in a dry and well-ventilated place.[2][3] It is also described as hygroscopic, meaning it
can absorb moisture from the air, so protection from moisture is crucial.[2][3] The storage area
should be locked up.
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3. What personal protective equipment (PPE) should | wear when handling 4-Aminohexan-1-

ol?

When handling this chemical, it is essential to wear appropriate personal protective equipment
to prevent exposure. This includes:

o Eye/Face Protection: Chemical splash goggles or a face shield that meets NIOSH (US) or
EN 166 (EU) standards.[3][4]

o Skin Protection: Chemical-resistant gloves and protective clothing, such as a lab coat or
long-sleeved clothing, to prevent skin contact.[2][3][5]

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection may not be required.[2] However, in situations with poor ventilation, or during a
spill or fire, a NIOSH-approved respirator should be worn.[6]

4. What should I do in case of accidental exposure to 4-Aminohexan-1-ol?

Immediate action is crucial in case of exposure. Follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[2][3]

» Skin Contact: Take off all contaminated clothing immediately and wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician.

[2][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention if symptoms occur.[2]

 Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterward. Seek immediate medical attention.[2]

5. What materials are incompatible with 4-Aminohexan-1-ol?

To prevent hazardous reactions, avoid contact with acids and strong oxidizing agents.[2][3]
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Troubleshooting Guide

Problem

Possible Cause

Solution

The compound has changed in
appearance or consistency
(e.g., become viscous or

discolored).

The compound is hygroscopic
and may have absorbed

moisture from the air.

Ensure the container is always
tightly sealed when not in use.
Store in a desiccator if
necessary. If the integrity of the
compound is in doubt, it may
be best to dispose of it

according to regulations.

A strong, irritating odor is
noticed when working with the

compound.

This may indicate poor
ventilation or a possible spill.
4-Aminohexan-1-ol can cause

respiratory irritation.[2]

Immediately ensure the work is
being performed in a well-
ventilated area, such as a
fume hood. Check for any
spills. If the odor persists,
evacuate the area and assess

the ventilation system.

Skin or eye irritation occurs

despite wearing PPE.

The personal protective
equipment may be inadequate
or compromised (e.g., a tear in

a glove).

Immediately follow first-aid
procedures for the specific
type of exposure. Re-evaluate
the type of PPE being used to
ensure it is appropriate for
handling this chemical.
Dispose of and replace any
damaged PPE.

A small spill of 4-Aminohexan-

1-ol occurs in the lab.

Accidental spills can happen

during transfer or handling.

For small spills, ensure the
area is well-ventilated and you
are wearing appropriate PPE.
Contain the spill with an inert
absorbent material like sand or
vermiculite.[7] Sweep up the
material and place itin a
sealed, suitable container for
disposal.[3] Avoid dust

formation.[2]
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Quantitative Data Summary

Property Value Source
Molecular Formula C6H15NO PubChem[1]
Molecular Weight 117.19 g/mol PubChem[1]
CAS Number 344240-78-4 PubChem|[1]
Boiling Point 206 °C (403 °F) Sigma-Aldrich
Melting Point 16 - 18 °C (61 - 64 °F) Sigma-Aldrich
Density 0.967 g/mL at 25 °C (77 °F) Sigma-Aldrich

Experimental Protocol: General Laboratory
Handling

This protocol outlines the basic steps for safely handling 4-Aminohexan-1-ol in a laboratory
setting.

o Preparation and Precautionary Measures:

[e]

Before starting any work, review the Safety Data Sheet (SDS) for 4-Aminohexan-1-ol.

[e]

Ensure a safety shower and eyewash station are readily accessible.

o

Work in a well-ventilated area, preferably a chemical fume hood.[2]

[¢]

Don the appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[2][3]

e Handling and Dispensing:

o Keep the container tightly closed when not in use to prevent moisture absorption and
contamination.[2]

o Avoid breathing vapors or mist.[3]
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o Avoid contact with skin and eyes.[3]

o Wash hands thoroughly after handling the chemical.[2]

» Waste Disposal:
o Dispose of unused or waste material in a designated, approved waste container.[2]
o Follow all local, state, and federal regulations for chemical waste disposal.

o Emergency Procedures:

o In case of a spill, evacuate the area if necessary. For small spills, contain with an inert
absorbent material and place in a sealed container for disposal.[7]

o In case of personal exposure, follow the first-aid measures outlined in the FAQ section.

Safe Handling and Storage Workflow

Caption: Workflow for the safe handling and storage of 4-Aminohexan-1-ol in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["4-Aminohexan-1-ol" safe storage and handling
procedures for labs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2386691#4-aminohexan-1-ol-safe-storage-and-
handling-procedures-for-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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